Cas no 1805059-03-3 (2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805059-03-3
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4852986
• Update Time: 2025-06-08

2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-2-6-5(7(10)11)1-4(3-12)8(13)14-6/h1,7H,2H2,(H2,13,14)
• InChI Key： UEAFIECAFYFIDP-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C#N)=C(N)N=1

Computed Properties

• Exact Mass: 217.022
• Monoisotopic Mass: 217.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine

Introduction to 2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1805059-03-3)

2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With its unique structural features, including an amino group, a chloromethyl substituent, a cyano group, and a difluoromethyl group, this compound serves as a valuable scaffold for the development of novel therapeutic agents. The chemical’s molecular formula and CAS number, CAS No. 1805059-03-3, provide a precise identifier for researchers and chemists working in synthetic organic chemistry and drug discovery.

The significance of 2-amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine lies in its potential applications across multiple domains of chemical biology. The presence of the amino group allows for further functionalization via reductive amination or amide bond formation, while the chloromethyl moiety enables nucleophilic substitution reactions to introduce additional functional groups. The cyano group contributes to the compound’s electronic properties, influencing its reactivity and binding affinity, whereas the difluoromethyl group enhances metabolic stability and binding interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. 2-Amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with potential antiviral and anticancer properties. The compound’s ability to undergo selective modifications makes it an attractive candidate for structure-activity relationship (SAR) studies, allowing researchers to fine-tune its pharmacological profile.

One of the most compelling aspects of 2-amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine is its role in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the compound’s pyridine core to design molecules that selectively inhibit aberrant kinase activity. By incorporating the chloromethyl and difluoromethyl groups, chemists have been able to enhance binding affinity and reduce off-target effects, paving the way for more effective therapeutic interventions.

The incorporation of difluoromethyl groups into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic properties. This moiety not only increases metabolic stability but also enhances lipophilicity, facilitating better absorption and distribution within the body. In the context of 2-amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine, the difluoromethyl substituent plays a crucial role in optimizing drug-like characteristics, making it an invaluable building block for drug discovery campaigns.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine as a lead compound. Molecular docking studies have revealed its high binding affinity for several protein targets, including enzymes and receptors implicated in inflammatory diseases and neurodegenerative disorders. These computational insights have guided experimental efforts toward synthesizing derivatives with enhanced therapeutic efficacy.

The versatility of 2-amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine extends beyond kinase inhibition. Researchers have also explored its utility in developing compounds with antimicrobial properties. The structural features of this compound allow for interactions with bacterial enzymes and cell wall components, disrupting essential metabolic pathways and inhibiting bacterial growth. Such findings are particularly relevant in light of rising antibiotic resistance concerns, where novel antimicrobial agents are urgently needed.

In conclusion, 2-amino-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1805059-03-3) represents a promising candidate for further pharmaceutical development. Its unique structural attributes and broad range of reactivity make it an ideal scaffold for designing molecules with diverse biological activities. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a pivotal role in the next generation of drug discovery efforts.